Cas no 1148108-84-2 (4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide)

• Product Name: 4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide
• CAS No: 1148108-84-2
• MF: C₁₀H₈N₄O₃S₃
• MW: 328.390517234802
• MDL: MFCD16618484
• CID: 4681453
• Update Time: 2025-05-24

4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide
• T4056
• benzenesulfonamide, 4-isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)-
• 4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide

• MDL： MFCD16618484
• Inchi： 1S/C10H8N4O3S3/c1-17-10-9(12-19-13-10)14-20(15,16)8-4-2-7(3-5-8)11-6-18/h2-5H,1H3,(H,12,14)
• InChI Key： VBINOTNIVPBALT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(NC1C(=NSN=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 467
• Topological Polar Surface Area: 162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide

4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide (CAS No. 1148108-84-2)

The compound 4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide (CAS No. 1148108-84-2) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonamide group, an isothiocyanato substituent, and a 4-methoxy-substituted 1,2,5-thiadiazole ring. The combination of these functional groups makes it a versatile molecule with applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The benzenesulfonamide group is known for its stability and bioavailability, making it a popular choice in pharmaceuticals. The isothiocyanato group adds reactivity and potential for bioconjugation, while the methoxy-substituted thiadiazole ring contributes to electronic properties that enhance the molecule's interaction with biological systems.

One of the most promising applications of this compound is in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. Researchers have explored the use of thiadiazole-containing sulfonamides as inhibitors of key enzymes involved in disease progression. For instance, studies have shown that derivatives of this compound can inhibit histone deacetylases (HDACs), which are implicated in cancer cell proliferation and survival.

In addition to its medicinal applications, 4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide has shown potential in materials science. Its ability to form stable covalent bonds with other molecules makes it a candidate for use in the synthesis of advanced polymers and coatings. Recent advancements in click chemistry have enabled efficient synthesis routes for this compound, further enhancing its utility in industrial applications.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward sustainable chemical design. However, further research is needed to fully assess its environmental impact and develop strategies for safe disposal.

In conclusion, 4-Isothiocyanato-N-(4-methoxy-1,2,5-thiadiazol-3-yl)benzenesulfonamide (CAS No. 1148108-84-2) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.